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Compound of Interest

Compound Name: 2-Acetyl-4,5-dimethylthiazole

Cat. No.: B1334031

In-Depth Technical Guide: 2-Acetyl-4,5-
dimethylthiazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Acetyl-4,5-dimethylthiazole,
including its chemical properties, synthesis, and a review of the biological activities associated
with the broader class of thiazole derivatives. This document is intended to serve as a
foundational resource for researchers and professionals in drug development and related
scientific fields.

Core Compound Identification

A clear identification of 2-Acetyl-4,5-dimethylthiazole is established by its CAS (Chemical
Abstracts Service) number and molecular weight.

Property Value References
CAS Number 38205-60-6 [L1121[3141[5]
Molecular Weight 155.22 g/mol [11121131[4]

Chemical and Physical Properties
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2-Acetyl-4,5-dimethylthiazole is a member of the thiazole class of heterocyclic compounds.
Thiazoles are aromatic five-membered rings containing one sulfur and one nitrogen atom. The
subject compound is characterized by an acetyl group and two methyl groups attached to the
thiazole ring.

Synthesis of Thiazole Derivatives

While a specific, detailed protocol for the synthesis of 2-Acetyl-4,5-dimethylthiazole was not
found in the reviewed literature, the general synthesis of thiazole derivatives is well-
established. A common method is the Hantzsch thiazole synthesis. The synthesis of a related
compound, 2,4-Dimethyl-5-bromoacetyl-thiazole, from 2,4-dimethyl-5-acetyl-thiazole provides
insight into potential reactions involving the target molecule.

General Experimental Protocol for Bromination of 2,4-dimethyl-5-acetyl-thiazole:

¢ A solution of 20.2 g (0.13 mol) of 2,4-dimethyl-5-acetyl-thiazole is prepared in glacial acetic
acid and heated to reflux.

¢ A solution of 20.8 g (0.13 mol) of bromine in 50 ml of glacial acetic acid is added dropwise to
the refluxing solution.

» After one hour of reaction, the mixture is evaporated to dryness.

e The resulting residue is dissolved in water, and the solution is neutralized using a sodium
carbonate solution.

e The aqueous solution is then extracted multiple times with methylene chloride.
e The combined organic phases are dried and concentrated to yield the crude product.

This protocol for a derivative suggests that 2-Acetyl-4,5-dimethylthiazole can be used as a
starting material for further chemical modifications. The synthesis of various thiazole derivatives
often involves the reaction of a-haloketones with thioamides.

Biological and Pharmacological Context

Extensive research has been conducted on the biological activities of the broader class of
thiazole and 2-aminothiazole derivatives. These compounds have shown a wide range of
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pharmacological effects, making the thiazole scaffold a significant point of interest in drug
discovery.

Reported Activities of Thiazole Derivatives:

e Anticancer: Various thiazole derivatives have been investigated for their cytotoxic effects
against a range of cancer cell lines.[6][7] The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide) assay is a common method used to assess the in vitro
cytotoxic effects of these compounds.

» Antibacterial and Antifungal: The thiazole ring is a core component of several antimicrobial
agents.

» Anti-inflammatory: Certain thiazole derivatives have demonstrated anti-inflammatory
properties.

o Neuroprotective: Some studies have explored the potential of thiazole derivatives in the
context of neurodegenerative diseases.

It is important to note that while the thiazole class shows significant biological potential, specific
experimental data and detailed mechanistic studies for 2-Acetyl-4,5-dimethylthiazole itself
are not readily available in the reviewed literature.

Signaling Pathways and Mechanisms of Action

Detailed signaling pathways and specific molecular targets for 2-Acetyl-4,5-dimethylthiazole
have not been elucidated in the available scientific literature. Research on other thiazole
derivatives suggests that their mechanisms of action can be diverse, often involving the
inhibition of specific enzymes or interference with cellular signaling cascades. However, without
dedicated studies on 2-Acetyl-4,5-dimethylthiazole, any proposed pathway would be
speculative and based on the activities of related but structurally distinct compounds.

Experimental Workflows

For researchers interested in investigating the biological effects of 2-Acetyl-4,5-
dimethylthiazole, a logical first step would be to perform in vitro screening assays to identify
potential biological activities. A general workflow for such an investigation is proposed below.
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Caption: A generalized workflow for the biological evaluation of 2-Acetyl-4,5-dimethylthiazole.

Conclusion

2-Acetyl-4,5-dimethylthiazole is a well-characterized compound in terms of its chemical
identity. While the broader class of thiazole derivatives has been extensively studied for a
variety of biological activities, there is a notable lack of specific research on 2-Acetyl-4,5-
dimethylthiazole itself. This presents an opportunity for further investigation into the potential
pharmacological properties of this specific molecule. The synthesis routes for related
compounds are established and can likely be adapted for this molecule. Future research
should focus on in vitro screening to identify any significant biological effects, which would then
warrant more in-depth mechanistic studies to elucidate its mode of action and potential
therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9268695/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9268695/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8320107/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8320107/
https://www.researchgate.net/publication/342797516_Synthesis_and_Biological_Evaluation_of_Thiazole_Derivatives
https://pmc.ncbi.nlm.nih.gov/articles/PMC10467532/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10467532/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10467532/
https://www.researchgate.net/publication/236078378_Discovery_of_a_Series_of_Thiazole_Derivatives_as_Novel_Inhibitors_of_Metastatic_Cancer_Cell_Migration_and_Invasion
https://pmc.ncbi.nlm.nih.gov/articles/PMC12088962/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12088962/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12088962/
https://www.benchchem.com/product/b1334031#2-acetyl-4-5-dimethylthiazole-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1334031#2-acetyl-4-5-dimethylthiazole-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1334031#2-acetyl-4-5-dimethylthiazole-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1334031#2-acetyl-4-5-dimethylthiazole-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1334031?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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